Cas no 1872422-43-9 (3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine
• CAS No: 1872422-43-9
• MF: C₉H₁₈F₂N₂S
• MW: 224.314427852631
• CID: 5696103
• PubChem ID: 130600964
• Update Time: 2025-05-22

3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1872422-43-9
• EN300-787948
• 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine
• 4-Thiomorpholinepropanamine, β,β-difluoro-2,2-dimethyl-

• Inchi： 1S/C9H18F2N2S/c1-8(2)6-13(3-4-14-8)7-9(10,11)5-12/h3-7,12H2,1-2H3
• InChI Key： BPARLADMXDFIOG-UHFFFAOYSA-N
• SMILES： S1CCN(CC(CN)(F)F)CC1(C)C

Computed Properties

• Exact Mass: 224.11587608g/mol
• Monoisotopic Mass: 224.11587608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 298.4±40.0 °C(Predicted)
• pka: 6.97±0.30(Predicted)

Additional information on 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine

3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine: A Comprehensive Overview

The compound with CAS No. 1872422-43-9, commonly referred to as 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine, is a unique organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its distinctive chemical properties and potential for innovative uses. The long-tail keywords such as "dimethylthiomorpholin derivative," "difluoropropanamine," and "CAS 1872422-43-9" highlight its specialized nature and relevance in cutting-edge research.

Chemical Structure and Properties: The molecule features a thiomorpholine ring system substituted with a dimethyl group at the 2-position and a fluorinated propanamine moiety at the 3-position. This structure confers unique electronic and steric properties, making it suitable for various chemical reactions. Recent studies have explored its role as a building block in synthesizing advanced materials, particularly in the development of novel polymers and catalysts. The fluorine atoms in the propanamine group contribute to enhanced stability and reactivity, which are critical for applications in high-performance materials.

Synthesis and Applications: The synthesis of 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported efficient routes using transition metal catalysts to achieve high yields and purity. In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential precursor for bioactive molecules. Its ability to form stable amide bonds makes it valuable in peptide synthesis and drug delivery systems.

Recent Research Findings: Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Studies using density functional theory (DFT) have revealed its potential as a semiconductor material due to its band gap properties. Additionally, its role in green chemistry has been explored, with reports on its use as an eco-friendly catalyst for industrial processes. These findings underscore its versatility and relevance across multiple scientific disciplines.

Safety and Handling: While handling 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine, it is essential to adhere to standard laboratory safety protocols. Proper ventilation and protective equipment are recommended due to its potential irritant properties. Storage should be in accordance with local regulations to ensure safety and prevent environmental impact.

In conclusion, 3-(2,2-Dimethylthiomorpholin-4-yl)-2,2-difluoropropan-1-amine (CAS No. 1872422-43-9) stands out as a versatile compound with significant potential across various industries. Its unique chemical structure, combined with recent research breakthroughs, positions it as a key player in advancing modern science and technology.